Cas no 176214-13-4 (2-Pyrimidinamine, N-methyl-5-(trifluoromethyl)-)

• Product Name: 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl)-
• CAS No: 176214-13-4
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 1363781
• PubChem ID: 11030365
• Update Time: 2025-05-26

2-Pyrimidinamine, N-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl)-
• N-Methyl-5-(trifluoromethyl)-2-pyrimidinamine
• N-methyl-5-(trifluoromethyl)pyrimidin-2-amine
• CS-0336790
• 176214-13-4
• SCHEMBL12212218
• KODKDRILACIVMO-UHFFFAOYSA-N
• AKOS006305773
• AB58657
• DTXSID201253698

• Inchi： 1S/C6H6F3N3/c1-10-5-11-2-4(3-12-5)6(7,8)9/h2-3H,1H3,(H,10,11,12)
• InChI Key： KODKDRILACIVMO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=NC=1)NC)(F)F

Computed Properties

• Exact Mass: 177.05148
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81

Additional information on 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl)-

Introduction to 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) and Its Significance in Modern Pharmaceutical Research

2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) (CAS No. 176214-13-4) is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and role in medicinal chemistry. The presence of a methyl group at the N position and a trifluoromethyl group at the 5-position enhances its pharmacological profile, making it a valuable scaffold for designing novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and binding affinity. In recent years, the use of fluorinated compounds has gained prominence due to their ability to modulate biological processes effectively. For instance, studies have demonstrated that trifluoromethyl groups can enhance the binding affinity of small molecule drugs to their target proteins, thereby increasing their efficacy.

2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) has been extensively studied in the context of its potential as an intermediate in the synthesis of bioactive molecules. Its pyrimidine core is a key structural motif found in numerous pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The N-methyl substitution at the 2-position introduces additional functional diversity, allowing for further chemical modifications that can fine-tune the compound's biological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug discovery programs. For example, virtual screening techniques have been used to screen large libraries of pyrimidine derivatives, including this compound, to identify those with high binding affinity to specific biological targets.

The synthesis of 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have explored its potential as an inhibitor of kinases, which are key targets in cancer therapy. The trifluoromethyl group's ability to enhance binding interactions with these targets has been particularly highlighted.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biological activity data. 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) serves as a versatile starting point for such optimization campaigns due to its well-defined scaffold and functional groups. By systematically altering substituents or introducing new ones, researchers can generate libraries of analogs with tailored properties for specific therapeutic applications.

The role of CAS No. 176214-13-4 in academic and industrial research underscores its importance as a building block in medicinal chemistry. Its unique combination of structural features makes it a valuable asset for scientists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like 2-Pyrimidinamine, N-methyl-5-(trifluoromethyl) will remain at the forefront of drug discovery efforts.

Future directions in the study of this compound may include exploring its role in developing treatments for emerging diseases or enhancing existing therapies through structure-based drug design. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.